N,N'-(4-methyl-1,2-phenylene)bis(2,6-dichlorobenzamide)

• IUPAC Name: 2,6-dichloro-N-[2-[(2,6-dichlorobenzoyl)amino]-4-methylphenyl]benzamide
• InChI: InChI=1S/C21H14Cl4N2O2/c1-11-8-9-16(26-20(28)18-12(22)4-2-5-13(18)23)17(10-11)27-21(29)19-14(24)6-3-7-15(19)25/h2-10H,1H3,(H,26,28)(H,27,29)
• InChI Key: VEWHOJMQRXEULR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C=CC=C2Cl)Cl)NC(=O)C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C21H14Cl4N2O2
• Molecular Weight: 468.2 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler precursors. For compounds similar to N,N'-(4-methyl-1,2-phenylene)bis(2,6-dichlorobenzamide), methods might include the formation of bischloroformate intermediates or the use of cycloaddition reactions for the synthesis of related bis-compounds (Terraza, Tagle, Leiva, & Vega, 2004); (Lavanya, Reddy, Padmavathi, & Padmaja, 2014).

Molecular Structure Analysis

Molecular structure analysis typically involves techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling. These methods help elucidate the conformation, bonding, and overall structure of complex molecules. For instance, detailed structural analysis has been conducted on related compounds, indicating the importance of conformational studies in understanding the molecular architecture (Matheswari, Asha, Jeyamalar, Grace, Schollmeyer, & Durai Nayagam, 2022).

Chemical Reactions and Properties

The chemical reactivity and properties of a compound like N,N'-(4-methyl-1,2-phenylene)bis(2,6-dichlorobenzamide) can be influenced by its functional groups and molecular structure. Reactions may involve substitution, addition, or the formation of new bonds under specific conditions. Studies on similar compounds highlight the diversity of reactions they can undergo and their potential applications in material science or as intermediates in the synthesis of more complex molecules (Kedjadja, Kolli, Bouraiou, Merdes, & Haddour, 2015).

Physical Properties Analysis

The physical properties, including melting point, boiling point, solubility, and crystalline structure, are crucial for understanding the behavior and applications of chemical compounds. Techniques such as differential scanning calorimetry (DSC) and thermal gravimetric analysis (TGA) provide insights into the thermal stability and phase transitions of materials (Percec, Zuber, Cheng, & Zhang, 1992).

Chemical Properties Analysis

Chemical properties analysis involves studying the reactivity of compounds with various chemicals, which is essential for applications in synthesis, catalysis, and material science. Spectroscopic methods such as infrared (IR) and Raman spectroscopy, alongside computational chemistry, play significant roles in understanding the electronic structure and reactivity of complex molecules (Polat, Gumus, & Arslan, 2019).